Cas no 55334-11-7 (2-hexadecyl-1,1'-bi(cyclopentyl))

2-hexadecyl-1,1'-bi(cyclopentyl) structure
55334-11-7 structure
Product Name:2-hexadecyl-1,1'-bi(cyclopentyl)
CAS No:55334-11-7
MF:C26H50
MW:362.675208568573
CID:1595810
PubChem ID:291314
Update Time:2025-04-21

2-hexadecyl-1,1'-bi(cyclopentyl) Chemical and Physical Properties

Names and Identifiers

    • 2-hexadecyl-1,1'-bi(cyclopentyl)
    • 1,1'-bicyclopentyl, 2-hexadecyl-
    • 1-Cyclopentyl-2-n-hexadecylcyclopentane
    • 1-cyclopentyl-2-hexadecylcyclopentane
    • 2-Hexadecyl-1,1'-bicyclopentane
    • NSC156334
    • NSC-156334
    • ZENJJKDYBBKFAI-UHFFFAOYSA-N
    • 2-hexadecyl-1,1'-bicyclopentyl
    • 1, 2-hexadecyl-
    • DB-323956
    • 55334-11-7
    • DTXSID80303066
    • Inchi: 1S/C26H50/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-25-22-18-23-26(25)24-20-16-17-21-24/h24-26H,2-23H2,1H3
    • InChI Key: ZENJJKDYBBKFAI-UHFFFAOYSA-N
    • SMILES: C1(CCCC1CCCCCCCCCCCCCCCC)C1CCCC1

Computed Properties

  • Exact Mass: 362.3915
  • Monoisotopic Mass: 362.391251595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.9220 (rough estimate)
  • Boiling Point: 429.23°C (rough estimate)
  • Refractive Index: 1.5220 (estimate)
  • PSA: 0
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